Cas no 39736-33-9 (Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate)
39736-33-9 structure
Product Name:Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate
CAS No:39736-33-9
MF:C8H12N2O2S2
MW:232.323079109192
CID:3103325
PubChem ID:4913033
Update Time:2025-04-21
Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-ethylsulfanyl-thiazole-5-carboxylic acid ethyl ester
- ethyl 4-amino-2-ethylsulfanyl-1,3-thiazole-5-carboxylate
- ethyl 4-amino-2-(ethylsulfanyl)-1,3-thiazole-5-carboxylate
- BBL001314
- CS-0312999
- STK784775
- 5-Thiazolecarboxylic acid, 4-amino-2-(ethylthio)-, ethyl ester
- Ethyl4-amino-2-(ethylthio)thiazole-5-carboxylate
- BS-4389
- 39736-33-9
- AKOS005620836
- Ethyl 4-amino-2-(ethylthio)thiazole-5-carboxylate
- QQFOVZZLGIBSET-UHFFFAOYSA-N
- Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate
-
- Inchi： 1S/C8H12N2O2S2/c1-3-12-7(11)5-6(9)10-8(14-5)13-4-2/h3-4,9H2,1-2H3
- InChI Key： QQFOVZZLGIBSET-UHFFFAOYSA-N
- SMILES： S1C(=NC(=C1C(=O)OCC)N)SCC
Computed Properties
- Exact Mass: 232.03401998Da
- Monoisotopic Mass: 232.03401998Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 377.1±45.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E572813-10mg |
Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate |
39736-33-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E572813-50mg |
Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate |
39736-33-9 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | E572813-100mg |
Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate |
39736-33-9 | 100mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM519560-1g |
Ethyl 4-amino-2-(ethylthio)thiazole-5-carboxylate |
39736-33-9 | 97% | 1g |
$455 | 2023-01-04 | |
| A2B Chem LLC | AI49723-1mg |
Ethyl 4-amino-2-(ethylsulfanyl)-1,3-thiazole-5-carboxylate |
39736-33-9 | 90% | 1mg |
$146.00 | 2024-04-20 | |
| A2B Chem LLC | AI49723-5mg |
Ethyl 4-amino-2-(ethylsulfanyl)-1,3-thiazole-5-carboxylate |
39736-33-9 | 90% | 5mg |
$170.00 | 2024-04-20 | |
| A2B Chem LLC | AI49723-10mg |
Ethyl 4-amino-2-(ethylsulfanyl)-1,3-thiazole-5-carboxylate |
39736-33-9 | 90% | 10mg |
$182.00 | 2024-04-20 | |
| A2B Chem LLC | AI49723-20mg |
Ethyl 4-amino-2-(ethylsulfanyl)-1,3-thiazole-5-carboxylate |
39736-33-9 | 20mg |
$205.00 | 2023-12-30 | ||
| A2B Chem LLC | AI49723-50mg |
Ethyl 4-amino-2-(ethylsulfanyl)-1,3-thiazole-5-carboxylate |
39736-33-9 | 90% | 50mg |
$252.00 | 2024-04-20 | |
| A2B Chem LLC | AI49723-100mg |
Ethyl 4-amino-2-(ethylsulfanyl)-1,3-thiazole-5-carboxylate |
39736-33-9 | 90% | 100mg |
$311.00 | 2024-04-20 |
Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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